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Compound of Interest

Compound Name: Z-VDVAD-FMK

Cat. No.: B1573886

Get Quote

An essential tool for the specific inhibition of caspase-2, Z-VDVAD-FMK (Benzyloxycarbonyl-

Val-Asp(OMe)-Val-Ala-Asp(OMe)-fluoromethylketone) serves as a critical component in the

study of apoptosis and other caspase-2-mediated cellular processes. This guide provides a

comprehensive overview of its biochemical properties, mechanism of action, and detailed

protocols for its use in experimental settings.

Core Concepts and Mechanism of Action
Z-VDVAD-FMK is a synthetic, cell-permeable peptide that acts as a highly specific and

irreversible inhibitor of caspase-2. Its design is based on the preferred substrate recognition

sequence of caspase-2, Val-Asp-Val-Ala-Asp (VDVAD). The C-terminal fluoromethylketone

(FMK) group forms a covalent bond with the cysteine residue in the active site of caspase-2,

leading to its irreversible inactivation. The N-terminal benzyloxycarbonyl (Z) group enhances

the molecule's cell permeability, allowing it to effectively reach its intracellular target.

While Z-VDVAD-FMK is primarily recognized for its specificity towards caspase-2, some

studies have indicated that it may also exhibit inhibitory activity against other caspases, such

as caspase-3 and caspase-7, although with significantly less potency.[1] This cross-reactivity

should be considered when designing and interpreting experiments.
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Biochemical and Physicochemical Properties
A clear understanding of the physical and chemical characteristics of Z-VDVAD-FMK is crucial

for its proper handling, storage, and use in experimental protocols.

Property Value Reference

Molecular Formula C₃₂H₄₆FN₅O₁₁ [2]

Molecular Weight 695.73 g/mol [3]

Appearance White to off-white solid [3]

Purity ≥98% [2]

CAS Number 210344-92-6 [3]

Solubility
Soluble in DMSO (≥34.8

mg/mL)
[2]

Storage

Store as a solid at -20°C for up

to 1 year. Store stock solutions

in DMSO at -20°C for up to 1

month or -80°C for up to 6

months. Avoid repeated

freeze-thaw cycles.

[3]

Quantitative Data: Inhibitory Activity
The inhibitory potency of Z-VDVAD-FMK is a critical parameter for its effective use. While a

comprehensive IC50 panel across all caspases is not readily available in the literature, its high

specificity for caspase-2 is widely acknowledged. For comparative purposes, the IC50 values

for the related pan-caspase inhibitor, Z-VAD-FMK, are often referenced to highlight the general

potency of this class of inhibitors.
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Caspase Target Z-VDVAD-FMK IC50
Z-VAD-FMK IC50
(for comparison)

Reference

Caspase-2 Specific Inhibitor
Not specified as

primary target
[3]

Caspase-1 - 3.07 µM [4]

Caspase-3
Cross-reactivity

reported
Low nanomolar range [1][5]

Caspase-6 - 6.78 µM [4]

Caspase-7
Cross-reactivity

reported
4.11 µM [1][4]

Caspase-8 - 5.42 µM [4]

Caspase-9 - 10.66 µM [4]

Caspase-10 - 9.52 µM [4]

Note: The lack of specific IC50 values for Z-VDVAD-FMK across a full caspase panel in

publicly available literature underscores the need for researchers to empirically determine the

optimal concentration for their specific experimental system.

Signaling Pathways and Experimental Workflows
Caspase-2 Activation via the PIDDosome
Caspase-2 is an initiator caspase that is primarily activated through a large protein complex

known as the PIDDosome.[6][7] This complex assembles in response to cellular stress signals,

such as DNA damage. The core components of the PIDDosome are:

PIDD1 (p53-induced death domain protein 1): A scaffold protein that undergoes

autoprocessing.

RAIDD (RIP-associated ICH-1/CED-3 homologous protein with a death domain): An adaptor

protein that bridges PIDD1 and pro-caspase-2.

Pro-caspase-2: The inactive zymogen of caspase-2.
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The assembly of the PIDDosome brings multiple pro-caspase-2 molecules into close proximity,

facilitating their dimerization and subsequent auto-activation through proteolytic cleavage.
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Caspase-2 activation through the PIDDosome pathway.

Caspase-2 Mediated Apoptosis
Once activated, caspase-2 can initiate the intrinsic pathway of apoptosis by cleaving the pro-

apoptotic protein Bid into its truncated form, tBid.[8] tBid then translocates to the mitochondria,

where it promotes the oligomerization of Bak and Bax, leading to mitochondrial outer

membrane permeabilization (MOMP), the release of cytochrome c, and the subsequent

activation of executioner caspases (e.g., caspase-3 and -7).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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